Cas no 16199-99-8 (5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
• CAS No: 16199-99-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD03670868
• CID: 98610
• PubChem ID: 3152393
• Update Time: 2025-05-28

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-5-oxopyrrolidine-3-carboxylic acid
• 1-Allyl-5-oxo-pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid, 5-oxo-1-(2-propen-1-yl)-
• 5-oxo-1-prop-2-enylpyrrolidine-3-carboxylic acid
• 1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid
• 1-allyl-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
• IFLab1_005261
• EU-0082559
• CS-0074312
• F1216-0228
• SCHEMBL692641
• 1-Allyl-5-oxopyrrolidine-3-carboxylic acid, AldrichCPR
• HMS1426P03
• AKOS016040987
• AT33581
• EN300-236412
• 16199-99-8
• AKOS000275346
• VU0134456-3
• FT-0703841
• BB 0217751
• MFCD03670868
• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-propen-1-yl)-
• A883032
• LS-02167
• DTXSID50389993
• ALBB-005878
• DA-18681
• STK500240

• MDL： MFCD03670868
• Inchi： 1S/C8H11NO3/c1-2-3-9-5-6(8(11)12)4-7(9)10/h2,6H,1,3-5H2,(H,11,12)
• InChI Key： NQPNARIZMOTIPS-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CC=C

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 194.7±23.7 °C
• PSA: 57.61000
• LogP: 0.04340

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃